Cas no 1215470-31-7 (4-Benzylpiperazine-2-carboxylic acid)

4-Benzylpiperazine-2-carboxylic acid is a heterocyclic compound featuring a piperazine core substituted with a benzyl group at the 4-position and a carboxylic acid moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its rigid piperazine backbone contributes to conformational stability, making it valuable in drug design, especially for targeting central nervous system (CNS) receptors or enzyme inhibitors. The benzyl group enhances lipophilicity, potentially improving membrane permeability in medicinal chemistry applications.
4-Benzylpiperazine-2-carboxylic acid structure
1215470-31-7 structure
Product Name:4-Benzylpiperazine-2-carboxylic acid
CAS No:1215470-31-7
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD20039674
CID:2130274
PubChem ID:22100294
Update Time:2025-10-28

4-Benzylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Benzylpiperazine-2-carboxylic acid
    • (R)-4-benzylpiperazine-2-carboxylic acid
    • 2-Piperazinecarboxylicacid, 4-(phenylmethyl)-, (2R)-
    • (R)-4-benzylpiperazine-2-carboxylicacid
    • A2958
    • MDL: MFCD20039674
    • Inchi: 1S/C12H16N2O2/c15-12(16)11-9-14(7-6-13-11)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,15,16)
    • InChI Key: RBMNCOYMAYDTOP-UHFFFAOYSA-N
    • SMILES: OC(C1CN(CC2C=CC=CC=2)CCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • XLogP3: -1.5
  • Topological Polar Surface Area: 52.6

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Additional information on 4-Benzylpiperazine-2-carboxylic acid

Introduction to 4-Benzylpiperazine-2-carboxylic acid (CAS No. 1215470-31-7)

4-Benzylpiperazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1215470-31-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 4-Benzylpiperazine-2-carboxylic acid, particularly the presence of a benzyl group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The synthesis and characterization of 4-Benzylpiperazine-2-carboxylic acid have been subjects of considerable interest in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, as well as exploring its potential applications in various therapeutic areas. The benzylpiperazine core structure is known to exhibit pharmacological properties that make it suitable for the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

In the realm of medicinal chemistry, 4-Benzylpiperazine-2-carboxylic acid has been investigated for its role as a precursor in the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of novel compounds with tailored biological activities. For instance, researchers have explored its use in the development of ligands for neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial in regulating mood, cognition, and movement.

Recent studies have highlighted the importance of 4-Benzylpiperazine-2-carboxylic acid in the context of drug discovery. One notable area of research involves its application in the development of antipsychotic and antidepressant agents. The piperazine moiety is a common feature in many psychotropic drugs due to its ability to interact with central nervous system receptors effectively. By incorporating 4-Benzylpiperazine-2-carboxylic acid into drug candidates, scientists aim to enhance binding affinity and reduce side effects associated with existing treatments.

The chemical properties of 4-Benzylpiperazine-2-carboxylic acid also make it a useful tool in biochemical assays and high-throughput screening (HTS) campaigns. Its structural versatility allows for the design of probes that can interact with specific biological targets, facilitating the identification of new therapeutic agents. Additionally, its stability under various conditions makes it an ideal candidate for industrial-scale synthesis, ensuring consistent quality for pharmaceutical applications.

Advances in computational chemistry have further accelerated the study of 4-Benzylpiperazine-2-carboxylic acid. Molecular modeling techniques enable researchers to predict the behavior of this compound in different environments, aiding in the rational design of derivatives with improved pharmacokinetic profiles. These computational approaches complement experimental efforts, providing a comprehensive understanding of its potential applications.

The pharmaceutical industry has taken notice of 4-Benzylpiperazine-2-carboxylic acid due to its broad spectrum of potential uses. Companies are investing in research to explore new synthetic pathways and evaluate its efficacy in preclinical models. The compound's ability to serve as a building block for more complex molecules positions it as a key player in the development of next-generation therapeutics.

In conclusion, 4-Benzylpiperazine-2-carboxylic acid (CAS No. 1215470-31-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, its importance in addressing various health challenges is likely to grow. The collaborative efforts between academic researchers and industry professionals will be crucial in harnessing its full potential and bringing innovative treatments to patients worldwide.

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